1-(2,5-dimethoxyphenyl)-3-hydroxy-3-(p-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide

• IUPAC Name: 1-(2,5-dimethoxyphenyl)-3-(4-methylphenyl)-2,5,6,7,8,9-hexahydroimidazo[1,2-a]azepin-4-ium-3-ol;bromide
• InChI: InChI=1S/C23H29N2O3.BrH/c1-17-8-10-18(11-9-17)23(26)16-24(22-7-5-4-6-14-25(22)23)20-15-19(27-2)12-13-21(20)28-3;/h8-13,15,26H,4-7,14,16H2,1-3H3;1H/q+1;/p-1
• InChI Key: DAGGXFKZDIUMNR-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC=C(C=C1)C2(CN(C3=[N+]2CCCCC3)C4=C(C=CC(=C4)OC)OC)O.[Br-]
• Molecular Formula: C23H29BrN2O3
• Molecular Weight: 461.4 g/mol

Description

1-(2,5-dimethoxyphenyl)-3-hydroxy-3-(p-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide is a useful research compound. Its molecular formula is C23H29BrN2O3 and its molecular weight is 461.4. The purity is usually 95%.
BenchChem offers high-quality 1-(2,5-dimethoxyphenyl)-3-hydroxy-3-(p-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2,5-dimethoxyphenyl)-3-hydroxy-3-(p-tolyl)-3,5,6,7,8,9-hexahydro-2H-imidazo[1,2-a]azepin-1-ium bromide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

• Antibacterial and Antifungal Properties: Novel compounds similar to the specified chemical, including 1-aryl-3-biphenyl-4-yl-3-hydroxy-2,5,6,7,8,9-hexahydro-3H-imidazo[1,2-a]azepin-1-ium bromides, have shown in vitro antimicrobial activity. Some derivatives displayed significant activity against bacteria like Staphylococcus aureus and fungi such as Cryptococcus neoformans and Candida albicans (Demchenko et al., 2020).

Synthesis and Chemical Reactions

• Synthesis and Reactivity: Studies on the synthesis of azepino[1,2-a]benzimidazoles and imidazo[1,2-a]azepines provide insights into the chemical reactivity and potential applications of similar imidazo azepine derivatives (Potikha, Turelyk, & Kovtunenko, 2011).
• Formation of Azolo[a]azepine and Indolizine Derivatives: Research into the alkylation of imidazoles and subsequent reactions leading to azepinium and benzimidazolium derivatives reveals the potential of these compounds for creating diverse heterocyclic structures (Potikha, Turelik, & Kovtunenko, 2012).

Pharmaceutical Research

• Antibacterial and Antifungal Quaternary Salts: A study on the synthesis of novel quaternary salts, including 5H-imidazo[1,2-a]azepine derivatives, highlighted their potent antibacterial and antifungal activities (Demchenko et al., 2021).

Biological Activity

• Inhibitory Effects on Blood Platelet Aggregation: Certain imidazole derivatives, including hexahydro-2H-azepin-2-imines, have been found to inhibit blood platelet aggregation, suggesting a potential pharmaceutical application in preventing clot formation (Grisar, Claxton, & Mackenzie, 1976).

Antiviral Properties

• Antiviral Activity: Derivatives of imidazo azepine compounds have been studied for their antiviral properties, particularly against specific strains of viruses, suggesting potential use in antiviral drug development (Demchenko, Fedchenkova, Sukhoveev, Bagreeva, & Demchenko, 2019).